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Compound of Interest

Compound Name:
(2Z,6Z,10E,14E,18E)-

Farnesylfarnesol

Cat. No.: B161790 Get Quote

Essential Safety and Handling Guide for
(2Z,6Z,10E,14E,18E)-Farnesylfarnesol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal

of (2Z,6Z,10E,14E,18E)-Farnesylfarnesol and related farnesol isomers. Given that the

toxicological properties of many specific isomers are not fully characterized, adherence to

prudent laboratory practices for handling chemicals of unknown toxicity is paramount.[1]

Immediate Safety Protocols: Personal Protective
Equipment (PPE)
A thorough risk assessment should be conducted before handling (2Z,6Z,10E,14E,18E)-
Farnesylfarnesol.[2] The following table summarizes the recommended PPE based on

available safety data for farnesol and its isomers.
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Protection Type Required Equipment Specifications and Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield worn over safety

glasses.

Essential for preventing eye

contact with potential

splashes. Must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

Skin and Body Protection Chemical-resistant lab coat.

Provides a primary barrier

against skin contact and

contamination of personal

clothing.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Crucial for preventing skin

absorption. Contaminated

gloves should be removed and

disposed of immediately,

followed by hand washing.[4]

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

In case of inadequate

ventilation or the potential for

aerosolization, a NIOSH-

approved respirator may be

necessary.[2][5]

Operational and Disposal Plans
Step-by-Step Handling Procedures

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[2]

Have an emergency eye wash station and safety shower readily accessible.[2]

Assemble all necessary PPE as outlined in the table above.

Keep spill containment materials (e.g., absorbent pads) nearby.[6]

Handling:
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Avoid direct contact with skin and eyes.[3]

Do not breathe in mist, vapors, or spray.[2][3]

Use the smallest quantity of material necessary for the experiment.

After handling, wash hands thoroughly.[2]

Storage:

Store in a cool, dark, and well-ventilated area.

Keep containers tightly sealed to prevent leakage.

Store away from incompatible materials such as strong oxidizing agents.[3]

Spill and Emergency Response
Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with inert material (e.g., sand, vermiculite).[3][6]

Collect the absorbed material into a sealed container for proper disposal.[3]

Clean the spill area with a suitable solvent, followed by soap and water.[5]

Major Spills:

Evacuate the area immediately.

Notify your institution's environmental health and safety (EHS) department.

Prevent the spill from entering drains or waterways.[6][7]

First Aid:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water. If irritation persists, seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[8]

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.[6]

[9]

Waste Collection:

Collect all waste containing (2Z,6Z,10E,14E,18E)-Farnesylfarnesol in a designated,

properly labeled, and sealed container.

Disposal Method:

It is recommended to consult with your institution's EHS department for specific disposal

procedures.

A common method for disposal is to dissolve the material in a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[9]

Do not dispose of this chemical down the drain or in the general trash.[6][7]

Quantitative Data Summary
The following table summarizes key physical and chemical properties for farnesol (mixture of

isomers), which can be used as a reference for handling (2Z,6Z,10E,14E,18E)-
Farnesylfarnesol.
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Property Value Reference

Molecular Formula C15H26O [2][10]

Molecular Weight 222.37 g/mol [10]

Appearance Light yellow liquid [3]

Boiling Point 149 °C @ 4 mmHg [3]

Flash Point 96 °C [3][7]

Specific Gravity 0.887 [3]

Oral LD50 (Rat) >6000 mg/kg [9]

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the safe handling and use of

(2Z,6Z,10E,14E,18E)-Farnesylfarnesol in a laboratory setting.
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Caption: Workflow for Safe Handling of Farnesylfarnesol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echelon-inc.com [echelon-inc.com]

2. synquestlabs.com [synquestlabs.com]

3. fishersci.com [fishersci.com]

4. vigon.com [vigon.com]

5. FARNESOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

6. datasheets.scbt.com [datasheets.scbt.com]

7. cpachem.com [cpachem.com]

8. file.medchemexpress.com [file.medchemexpress.com]

9. zoro.com [zoro.com]

10. Farnesol | C15H26O | CID 445070 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling
(2Z,6Z,10E,14E,18E)-Farnesylfarnesol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161790#personal-protective-equipment-for-handling-
2z-6z-10e-14e-18e-farnesylfarnesol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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